Cas no 892843-42-4 (3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 892843-42-4
• MF: C₁₉H₁₉N₃O₆S
• MW: 417.435663461685
• CID: 6042189
• PubChem ID: 7202672
• Update Time: 2025-06-11

3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• HMS3021C16
• CHEMBL1567622
• AKOS024611810
• 892843-42-4
• SMR000813148
• 3-(benzenesulfonyl)-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(phenylsulfonyl)propanamide
• MLS001690375
• AB00919852-05
• F1821-0771

• Inchi： 1S/C19H19N3O6S/c1-26-14-10-13(11-15(12-14)27-2)18-21-22-19(28-18)20-17(23)8-9-29(24,25)16-6-4-3-5-7-16/h3-7,10-12H,8-9H2,1-2H3,(H,20,22,23)
• InChI Key： YVKHOMNFQDKCRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=NN=C(C2C=C(C=C(C=2)OC)OC)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 417.09945651g/mol
• Monoisotopic Mass: 417.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Additional information on 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 892843-42-4)

The compound 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 892843-42-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,3,4-oxadiazole core and benzenesulfonyl moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, which aligns with current trends in targeted therapy development and precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide due to their diverse pharmacological properties. The presence of both dimethoxyphenyl and oxadiazole groups in its structure makes it a promising candidate for investigating enzyme inhibition mechanisms, particularly in the context of inflammatory pathways and metabolic disorders. These research directions are currently among the most searched topics in medicinal chemistry databases and AI-powered literature analysis tools.

The synthetic route for CAS 892843-42-4 typically involves multi-step organic reactions, with the oxadiazole ring formation being a critical step. This process has been optimized to achieve high yields, as documented in recent patent literature. The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its molecular conformation and biological activity, making it a valuable subject for computational chemistry and molecular docking simulations - areas that have seen exponential growth in research interest according to search engine analytics.

From an industrial perspective, 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide represents an important intermediate in the development of novel crop protection agents. Its phenylsulfonyl component contributes to enhanced stability and bioavailability, characteristics highly sought after in modern agrochemical formulations. This application aligns with the global push toward sustainable agriculture, a topic generating substantial online search traffic among professionals in the field.

Analytical characterization of CAS 892843-42-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research reproducibility - a hot topic in scientific communities as evidenced by frequent searches for research reproducibility standards and analytical validation protocols. The crystalline form of this compound has shown interesting solid-state properties that warrant further investigation in materials science applications.

In the context of drug discovery, the 1,3,4-oxadiazole moiety present in 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide has been associated with various biological activities, including potential antimicrobial and antioxidant effects. These properties are particularly relevant in the current climate of increasing antimicrobial resistance concerns, which consistently ranks high in healthcare-related search queries. The compound's lipophilicity profile, influenced by its dimethoxy substitution, suggests possible applications in CNS drug development, another area receiving substantial research attention.

Environmental fate studies of 892843-42-4 indicate that the compound demonstrates moderate stability under various conditions, making it suitable for further development while meeting green chemistry principles. This aspect resonates with the growing emphasis on environmentally friendly synthesis methods, a topic that generates significant engagement in scientific forums and search engine queries related to chemical sustainability.

Future research directions for 3-(benzenesulfonyl)-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide may explore its potential in combination therapies and drug delivery systems, particularly examining how its sulfonamide linkage affects bioavailability. These investigations would contribute to the expanding field of pharmaceutical formulation science, addressing common search queries about drug optimization strategies and novel excipient development.